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Compound of Interest

Compound Name: Renzapride

Cat. No.: B1228393

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Renzapride is an investigational prokinetic and antiemetic agent with a dual

mechanism of action, functioning as a full 5-hydroxytryptamine type 4 (5-HT4) receptor agonist

and a partial 5-hydroxytryptamine type 3 (5-HT3) receptor antagonist.[1][2] Its agonistic activity

at 5-HT4 receptors is believed to facilitate the release of acetylcholine in the enteric nervous

system, thereby enhancing gastrointestinal motility and transit.[1][3] Simultaneously, its

antagonism of 5-HT3 receptors may contribute to anti-emetic effects and modulate visceral

sensitivity.[1][3] These properties make Renzapride a candidate for treating gastrointestinal

disorders characterized by delayed motility, such as gastroparesis and constipation-

predominant irritable bowel syndrome (IBS-C).[4][5]

These application notes provide detailed experimental protocols for evaluating the efficacy of

Renzapride in established in vivo rodent models of delayed gastrointestinal transit.

Mechanism of Action: Signaling Pathway
Renzapride's prokinetic effects are primarily mediated through its interaction with serotonin

receptors on enteric neurons. As a 5-HT4 agonist, it stimulates a G-protein coupled receptor

cascade that increases acetylcholine release, leading to smooth muscle contraction. As a 5-
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HT3 antagonist, it blocks an ion channel that can inhibit acetylcholine release, further

promoting motility.
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Caption: Renzapride's dual-action signaling pathway in enteric neurons.

Pharmacological and Toxicological Data
Quantitative data from in vitro and in vivo rodent studies are crucial for dose selection and

study design.

Table 1: Renzapride Pharmacological Properties (In Vitro)

Parameter Receptor
Species/Syste
m

Value Reference

Binding Affinity

(Ki)
Human 5-HT3

Cloned Human
Receptors

17 nM [3][6]

Guinea-pig 5-

HT4

Guinea-pig

Striatum
477 nM [3][6]

| Functional Activity (EC50) | 5-HT4 Agonism | Rat Isolated Oesophagus | 11 µmol/L |[3] |

Table 2: Renzapride Oral Dose-Range Finding Toxicology Summary (Juvenile Rats) Study

conducted in Sprague-Dawley rats from Post-Natal Day 4 for two weeks.
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Dose (mg/kg/day) Observed Effects Severity Reference

50

Transient absence
of milk intake,
decreased motor
activity, reduced
body weight gain.

Mild

100

Deaths, marked

absence of milk in

stomach,

decrease/absence of

motor activity, marked

decrease in body

weight gain.

Marked

| ≥300 | All animals euthanized within 5 days due to severe toxic effects. | Severe | |

Experimental Workflow
A typical in vivo study workflow involves several key stages, from animal preparation to data

analysis, to ensure reproducibility and validity of the results.
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Caption: General experimental workflow for Renzapride studies in rodents.

Experimental Protocols
The following protocols are adapted from standard methodologies for assessing

gastrointestinal motility in rodents and can be applied to evaluate Renzapride.
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Protocol 1: Morphine-Induced Delayed Gastric Emptying
in Mice
This model is used to assess the prokinetic potential of a compound to counteract opioid-

induced gastroparesis.

1. Animals:

Male Swiss albino or C57BL/6 mice (20-25 g).

House animals under standard conditions (12h light/dark cycle, 22±2°C) with ad libitum

access to food and water.

2. Materials:

Renzapride

Vehicle (e.g., 0.5% methylcellulose or sterile water)

Morphine hydrochloride

Phenol Red (non-absorbable marker)

Test Meal: 1.5% methylcellulose with 0.05% Phenol Red in distilled water.

0.1 N NaOH

Spectrophotometer

3. Procedure:

Fasting: Fast mice for 18-24 hours prior to the experiment, with free access to water.

Grouping: Randomly assign mice to treatment groups (n=8-10 per group):

Group 1: Vehicle + Saline

Group 2: Vehicle + Morphine
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Group 3: Renzapride (e.g., 1, 5, 10 mg/kg) + Morphine

Drug Administration:

Administer Renzapride or Vehicle by oral gavage (p.o.) at a volume of 10 mL/kg.

After 30 minutes, administer morphine (e.g., 5 mg/kg, s.c.) or saline to the respective

groups.

Test Meal: After another 30 minutes (60 minutes post-Renzapride), administer 0.5 mL of the

Phenol Red test meal to each mouse via oral gavage.

Gastric Emptying Period: Euthanize mice by an approved method (e.g., CO2 asphyxiation

followed by cervical dislocation) exactly 20-30 minutes after the test meal administration.

Sample Collection:

Immediately perform a laparotomy and clamp the pylorus and cardia of the stomach.

Carefully excise the stomach and place it into a tube containing a known volume (e.g., 10

mL) of 0.1 N NaOH.

Quantification:

Homogenize the stomach and its contents in the NaOH solution.

Let the homogenate stand for 1 hour at room temperature to allow the Phenol Red to be

extracted.

Centrifuge the samples at 3000 rpm for 10 minutes.

Measure the absorbance of the supernatant at 560 nm.

Calculation:

A standard curve for Phenol Red should be prepared.

Gastric Emptying (%) = (1 - [Amount of Phenol Red in stomach / Average amount of

Phenol Red in stomachs at time 0]) x 100.
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Table 3: Example Data Presentation for Gastric Emptying Study

Treatment Group Dose (mg/kg) Gastric Emptying (%)

Vehicle + Saline - 75.2 ± 5.1

Vehicle + Morphine - 32.5 ± 4.3

Renzapride + Morphine 1 45.8 ± 4.9

Renzapride + Morphine 5 60.1 ± 5.5

| Renzapride + Morphine | 10 | 71.3 ± 6.2 |

Protocol 2: Whole Gut Transit Time (Charcoal Meal
Assay) in Rats
This protocol measures the effect of Renzapride on the total transit time from the stomach to

the cecum.

1. Animals:

Male Sprague-Dawley or Wistar rats (200-250 g).

2. Materials:

Renzapride

Vehicle (e.g., 0.5% methylcellulose)

Charcoal Meal: 10% activated charcoal suspension in 5% gum acacia or 0.5%

methylcellulose.

3. Procedure:

Fasting: Fast rats for 18-24 hours with free access to water.

Grouping: Randomly assign rats to treatment groups (n=8-10 per group):
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Group 1: Vehicle

Group 2: Renzapride (e.g., 5, 10, 20 mg/kg)

Drug Administration: Administer Renzapride or Vehicle by oral gavage (p.o.) at a volume of

5 mL/kg.

Test Meal: After 60 minutes, administer 2 mL of the charcoal meal suspension to each rat via

oral gavage.

Transit Period: Euthanize rats by an approved method 20-30 minutes after charcoal

administration.

Measurement:

Perform a laparotomy and carefully expose the entire gastrointestinal tract from the

stomach to the cecum.

Measure the total length of the small intestine (from the pyloric sphincter to the ileocecal

junction).

Measure the distance traveled by the charcoal meal from the pyloric sphincter to the

leading edge of the charcoal.

Calculation:

Intestinal Transit (%) = (Distance traveled by charcoal / Total length of small intestine) x

100.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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